![molecular formula C6H13ClN4O2 B1440462 4-(2-Amino-2-methyl-propoxy)-furazan-3-ylamine hydrochloride CAS No. 1158514-88-5](/img/structure/B1440462.png)
4-(2-Amino-2-methyl-propoxy)-furazan-3-ylamine hydrochloride
Overview
Description
4-(2-Amino-2-methyl-propoxy)-furazan-3-ylamine hydrochloride (4-AMPF) is a synthetic compound that has been used in a variety of scientific research applications. 4-AMPF is a derivative of furazan, a heterocyclic organic compound found in a variety of plants, and has been used in organic synthesis, as well as in biochemical and physiological research.
Scientific Research Applications
Synthesis and Characterization of Energetic Materials
- Insensitive Energetic Materials : Derivatives of furazan compounds have been synthesized and characterized for their use as insensitive energetic materials. These compounds have shown moderate thermal stabilities and are insensitive towards impact and friction, indicating potential applications in safer explosives and propellants (Yu et al., 2017).
Chemical Transformations and Synthesis Methodologies
- Ring-opening and Recyclization : Research on the interaction of furazan derivatives with nucleophiles has led to the formation of novel heterocyclic systems, demonstrating the versatility of furazan compounds in synthesizing new chemical structures (Shaposhnikov et al., 2003).
Pharmacological Potential
- Pharmacological Evaluation : Certain furazan derivatives have been synthesized and evaluated for their pharmacological properties, such as antidepressant and antianxiety activities, suggesting potential applications in drug development (Kumar et al., 2017).
Antibacterial and Antiurease Activities
- Antibacterial and Antiurease Properties : Some furazan derivatives have been explored for their antibacterial, antiurease, and antioxidant activities, which could inform their use in medical and agricultural applications (Sokmen et al., 2014).
Exploring Energetic Properties with Lower Sensitivities
- Balancing Energy and Safety : Studies on bis(amino-furazan) compounds, including 3,6-diamino-1,2,4,5-tetrazine derivatives, have aimed to balance energetic properties with lower sensitivities, highlighting the ongoing research to develop safer energetic materials (Yu et al., 2020).
Mechanism of Action
Target of Action
The primary target of 4-(2-Amino-2-methyl-propoxy)-furazan-3-ylamine hydrochloride is the phosphoinositide 3′OH kinase family, also known as PI3-kinases . These kinases are crucial for a variety of signal transduction pathways .
Mode of Action
This compound acts as an inhibitor of the PI3-kinases . It inhibits the activity or function of PI3K δ, PI3K α, PI3K β and/or PI3K γ .
Result of Action
The action of this compound results in the generation of two 3′-phosphoinositide subtypes which function as second messengers in intracellular signal transduction pathways .
properties
IUPAC Name |
4-(2-amino-2-methylpropoxy)-1,2,5-oxadiazol-3-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4O2.ClH/c1-6(2,8)3-11-5-4(7)9-12-10-5;/h3,8H2,1-2H3,(H2,7,9);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTOVZBFIDFRSDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(COC1=NON=C1N)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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